Cas no 1381938-44-8 (3-bromo-5-isopropylpyridin-2-amine)

• Product Name: 3-bromo-5-isopropylpyridin-2-amine
• CAS No: 1381938-44-8
• MF: C₈H₁₁BrN₂
• MW: 215.090340852737
• CID: 2134822
• PubChem ID: 119020954
• Update Time: 2024-01-16

3-bromo-5-isopropylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5-isopropylpyridin-2-amine
• CID 119020954
• 2-Amino-3-bromo-5-(iso-propyl)pyridine
• 2-Pyridinamine, 3-bromo-5-(1-methylethyl)-
• FT-0727951
• 1381938-44-8
• SCHEMBL21206568
• 3-bromo-5-propan-2-ylpyridin-2-amine

• Inchi： 1S/C8H11BrN2/c1-5(2)6-3-7(9)8(10)11-4-6/h3-5H,1-2H3,(H2,10,11)
• InChI Key： YEDINTUDFIZHIC-UHFFFAOYSA-N
• SMILES： BrC1=C(N)N=CC(=C1)C(C)C

Computed Properties

• Exact Mass: 214.011
• Monoisotopic Mass: 214.011
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9
• XLogP3: 2.3

Experimental Properties

• Density: 1.422±0.06 g/cm3(Predicted)
• Boiling Point: 285.0±35.0 °C(Predicted)
• pka: 4.19±0.49(Predicted)